7-Nitro-1,2-benzisoxazol-3(2H)-one
Overview
Description
7-Nitro-1,2-benzisoxazol-3(2H)-one, also known as NBQX, is a highly selective and potent antagonist of ionotropic glutamate receptors. It is a synthetic compound that has been widely used in scientific research to study the role of glutamate receptors in various physiological and pathological processes.
Scientific Research Applications
Synthesis Techniques
7-Nitro-1,2-benzisoxazol-3(2H)-one has been a subject of interest in various synthesis techniques. For example, a convenient method for synthesizing nitro-substituted 1,2-benzisothiazol-3(2H)-one 1,1-dioxides (nitrosaccharins), which are structurally similar to 7-Nitro-1,2-benzisoxazol-3(2H)-one, has been developed. This method offers advantages over traditional procedures, highlighting the compound's role in novel synthesis processes (Saari & Schwering, 1986).
Chemical Behavior and Stability
Studies on the chemical behavior of 7-Nitro-1,2-benzisoxazol-3(2H)-one derivatives reveal interesting characteristics. For instance, the synthesis of 7-nitro-2-phenyl-1,2-benzisoselenazol-3(2H)-one leads to abnormal behavior due to dipole stabilization between the nitro group and the selenium atom, illustrating the compound's unique chemical properties (Lambert & Christiaens, 1991).
Conversion and Rearrangement Studies
The conversion of nitro-2,1-benzisoxazoles into different compounds, such as acylbenzofurazan, demonstrates the versatility of 7-Nitro-1,2-benzisoxazol-3(2H)-one in chemical transformations. These studies provide insights into potential rearrangements and oxygen transfer reactions involving the compound (Boulton, Fletcher, & Katritzky, 1971).
Novel Synthesis Processes
Innovative synthesis processes involving 7-Nitro-1,2-benzisoxazol-3(2H)-one derivatives have been explored. For example, a one-pot synthesis method for 3-amino-1,2-benzisoxazoles from ortho-substituted benzonitriles has been developed, demonstrating the compound's role in facilitating efficient chemical syntheses (Palermo, 1996).
Interaction with Other Compounds
The interaction of 7-Nitro-1,2-benzisoxazol-3(2H)-one with other compounds, such as in the synthesis of benzisoxazoles by nucleophilic substitution in nitroarenes activated by the azole ring, illustrates its reactivity and potential in creating novel compounds (Pokhodylo, Teslenko, Matiychuk, & Obushak, 2009).
properties
IUPAC Name |
7-nitro-1,2-benzoxazol-3-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4N2O4/c10-7-4-2-1-3-5(9(11)12)6(4)13-8-7/h1-3H,(H,8,10) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USIDBICZJTWOCD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)[N+](=O)[O-])ONC2=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Nitro-1,2-benzisoxazol-3(2H)-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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